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Compound of Interest

Compound Name: Benzene-1,3-disulfonamide

Cat. No.: B1229733 Get Quote

Technical Guide: Benzene-1,3-disulfonamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physicochemical properties of

Benzene-1,3-disulfonamide, a compound of interest in various chemical and pharmaceutical

research fields. This document presents its molecular formula and weight in a clear, tabular

format and includes a structural representation to aid in understanding its molecular

composition.

Core Molecular Data
The fundamental molecular characteristics of Benzene-1,3-disulfonamide are summarized

below. This data is essential for stoichiometric calculations, analytical method development,

and interpretation of experimental results.

Parameter Value

Molecular Formula C₆H₈N₂O₄S₂[1]

Molecular Weight 236.273 g/mol [1]

Molecular Structure and Connectivity
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To visualize the atomic arrangement and functional groups of Benzene-1,3-disulfonamide, a

logical diagram of its constituent parts is provided. The central benzene ring is substituted with

two sulfonamide groups at the meta positions (1 and 3).
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Logical relationship of Benzene-1,3-disulfonamide components.

Experimental Protocols
Detailed experimental methodologies for the synthesis, purification, and analysis of Benzene-
1,3-disulfonamide are critical for reproducible research. While specific protocols can vary, a

general workflow is outlined below.

Synthesis
A common synthetic route involves the chlorosulfonation of benzene followed by amination.

Chlorosulfonation of Benzene: Benzene is reacted with an excess of chlorosulfonic acid. The

reaction temperature is carefully controlled to prevent side reactions.

Amination: The resulting benzene-1,3-disulfonyl chloride is then reacted with an aqueous

solution of ammonia. This step is typically performed at a low temperature to yield the

desired disulfonamide.
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Purification
The crude product is often purified by recrystallization from a suitable solvent, such as water or

an ethanol-water mixture, to remove unreacted starting materials and byproducts.

Characterization
The identity and purity of the synthesized Benzene-1,3-disulfonamide can be confirmed using

various analytical techniques:

Melting Point Determination: Comparison with the literature value.

Spectroscopy:

Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy to confirm the

chemical structure.

Infrared (IR) Spectroscopy: To identify the characteristic vibrational frequencies of the

sulfonamide and aromatic functional groups.

Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.

High-Performance Liquid Chromatography (HPLC): To assess the purity of the compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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